4-{1-hydroxy-1-[1-phenyl-2-(1-piperidinyl)ethyl]butyl}phenol hydrochloride

• IUPAC Name: 4-(3-hydroxy-2-phenyl-1-piperidin-1-ylhexan-3-yl)phenol;hydrochloride
• InChI: InChI=1S/C23H31NO2.ClH/c1-2-15-23(26,20-11-13-21(25)14-12-20)22(19-9-5-3-6-10-19)18-24-16-7-4-8-17-24;/h3,5-6,9-14,22,25-26H,2,4,7-8,15-18H2,1H3;1H
• InChI Key: GVFKNAIAMAXFRG-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=C(C=C1)O)(C(CN2CCCCC2)C3=CC=CC=C3)O.Cl
• Molecular Formula: C23H32ClNO2
• Molecular Weight: 390.0 g/mol

Description

4-{1-hydroxy-1-[1-phenyl-2-(1-piperidinyl)ethyl]butyl}phenol hydrochloride, also known as PNU-282987, is a potent and selective agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR). It has been widely studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

4-{1-hydroxy-1-[1-phenyl-2-(1-piperidinyl)ethyl]butyl}phenol hydrochloride acts as a selective agonist of the α7 nAChR, which is a ligand-gated ion channel expressed in the central nervous system. Activation of α7 nAChR by this compound leads to the influx of calcium ions into the cell, which triggers a cascade of intracellular signaling pathways that are involved in synaptic plasticity, neuroprotection, and anti-inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of gene expression, and the inhibition of inflammatory cytokine production. It has also been shown to enhance neurogenesis and promote neuronal survival in various animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{1-hydroxy-1-[1-phenyl-2-(1-piperidinyl)ethyl]butyl}phenol hydrochloride in lab experiments include its high potency and selectivity for the α7 nAChR, which allows for precise modulation of this receptor. However, its limitations include its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research on 4-{1-hydroxy-1-[1-phenyl-2-(1-piperidinyl)ethyl]butyl}phenol hydrochloride, including the development of more potent and selective agonists of the α7 nAChR, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications in other neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the underlying mechanisms of its neuroprotective and anti-inflammatory effects, as well as its long-term safety and efficacy in humans.

Scientific Research Applications

4-{1-hydroxy-1-[1-phenyl-2-(1-piperidinyl)ethyl]butyl}phenol hydrochloride has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, depression, and anxiety. It has been shown to improve cognitive function, memory, and learning in animal models of these disorders.